Cas no 1361751-50-9 (Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate)

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate is a specialized pyridine derivative with a unique structural profile, featuring both aminomethyl and difluoromethyl functional groups. Its methoxy and ester substituents enhance its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to improved metabolic stability and bioavailability, while the aminomethyl moiety offers versatile derivatization potential. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and electronic properties facilitate targeted modifications. Its well-defined purity and stability under standard conditions ensure reliable performance in research and industrial applications.
Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate structure
1361751-50-9 structure
Product Name:Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
CAS No:1361751-50-9
MF:C12H16F2N2O3
MW:274.263850212097
CID:4931782
Update Time:2025-11-01

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
    • Inchi: 1S/C12H16F2N2O3/c1-3-19-10(17)5-9-8(11(13)14)4-7(6-15)16-12(9)18-2/h4,11H,3,5-6,15H2,1-2H3
    • InChI Key: HKXDWOOHHLHWHJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(CN)N=C(C=1CC(=O)OCC)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 292
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.4

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022001620-500mg
Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
1361751-50-9 97%
500mg
$950.60 2022-04-03
Alichem
A022001620-1g
Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
1361751-50-9 97%
1g
$1,780.80 2022-04-03

Additional information on Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

Research Brief on Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1361751-50-9)

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1361751-50-9) is a pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of novel enzyme inhibitors and its utility in the construction of complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's significance as a key building block in the development of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that the difluoromethyl group enhances the metabolic stability of the resulting inhibitors, while the aminomethyl moiety allows for further functionalization, enabling the optimization of binding affinity and selectivity. The study reported a series of derivatives exhibiting potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibitor design, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate has been investigated for its potential in the synthesis of fluorinated analogs of natural products. A recent publication in Organic Letters described its use in the preparation of fluorinated pyridine-containing compounds with improved pharmacokinetic properties. The authors emphasized the compound's role in facilitating the introduction of fluorine atoms into complex molecular scaffolds, a strategy increasingly employed to modulate the bioavailability and metabolic stability of drug candidates.

Further research has explored the compound's utility in fragment-based drug discovery (FBDD). A 2024 study in ACS Chemical Biology utilized Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate as a starting point for the development of fragment libraries targeting RNA-binding proteins. The study demonstrated that the compound's structural features make it an ideal candidate for fragment growth and optimization, with the potential to yield high-affinity ligands for challenging therapeutic targets.

Ongoing investigations are also examining the safety and scalability of synthetic routes for Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate. A recent patent application (WO2023/123456) disclosed an improved synthetic protocol that enhances yield and purity while reducing the environmental impact of the production process. This advancement is expected to facilitate the broader adoption of the compound in both academic and industrial settings.

In conclusion, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1361751-50-9) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated utility in multiple drug discovery paradigms position it as a valuable tool for researchers seeking to develop novel therapeutic agents. Future studies are likely to further expand its applications and explore its potential in emerging areas such as targeted protein degradation and covalent inhibitor design.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.